Cas no 504-13-2 ((2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid)

• Product name: (2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid
• CAS No: 504-13-2
• MF: C₂₇H₅₂O₂
• MW: 408.70058
• CID: 2007225
• PubChem ID: 54309664

(2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E,4S,6S)-2,4,6-trimethyltetracos-2-enoic acid
• (2E,4S,6S)-2,4-trimethyltetracos-2-enoic acid
• (4S,6S)-2,4,6-trimethyl-tetracos-2t-enoic acid
• (4S,6S)-2,4,6-Trimethyl-tetracos-2t-ensaeure
• 2,4,6-Trimethyl-2-tetracosenoic acid
• C27-Mycolipensaeure
• C27-Phthiensaeure
• L-erythro-2,4,6-Trimethyl-tetracos-2t-ensaeure
• 2,4,6-TRIMETHYLTETRACOS-2-ENOIC ACID
• DTXSID701316578
• Mycolipenic acid
• 504-13-2

• Inchi： InChI=1S/C27H52O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(2)22-25(3)23-26(4)27(28)29/h23-25H,5-22H2,1-4H3,(H,28,29)/b26-23+
• InChI Key： SJZUAPDAKBPNQS-WNAAXNPUSA-N
• SMILES： CCCCCCCCCCCCCCCCCCC(C)CC(C)\C=C(/C)C(O)=O

Computed Properties

• Exact Mass: 408.396730897Da
• Monoisotopic Mass: 408.396730897Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 12.3